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Compound of Interest

Compound Name: Tetrapropylstannane

Cat. No.: B129664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
tetrapropylstannane (CAS No. 2176-98-9), a tetraorganotin compound with applications in
organic synthesis and materials science. This document details the physical constants of the
compound, outlines the experimental protocols for their determination, and presents a
visualization of its primary synthesis pathway.

Physical and Chemical Properties of
Tetrapropylstannane

Tetrapropylstannane, also known as tetra-n-propyltin, is a colorless, oily liquid.[1] It is
characterized by the chemical formula C12H28Sn and a molecular weight of 291.06 g/mol .

Quantitative Data Summary

The physical properties of tetrapropylstannane are summarized in the table below. It is
important to note that the boiling point is pressure-dependent.
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Property Value Conditions Source

. . ] Syracuse Research
Melting Point -109.1 °C Atmospheric Pressure

Corporation[2]
N ) Atmospheric Pressure ]
Boiling Point 222 °C Various Sources[1]
(760 Torr)
119 °C 15 Torr Maire, J. C. (1959)[2]
Density 1.107 g/cm3 20 °C Various Sources
Refractive Index 1.475 Not Specified Stenutz[3]

Experimental Protocols

While the precise historical experimental records for the determination of
tetrapropylstannane’'s boiling and melting points are not readily available in modern
databases, the following sections describe the standard methodologies that would have been
employed for these measurements.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like tetrapropylstannane, this would typically be determined by
distillation.

Methodology: Simple Distillation

o Apparatus Setup: A distillation flask is charged with a sample of tetrapropylstannane
(typically at least 5 mL) and a few boiling chips to ensure smooth boiling. A thermometer is
positioned in the neck of the flask such that the top of the bulb is level with the side arm
leading to the condenser. This ensures the thermometer measures the temperature of the
vapor in equilibrium with the liquid.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and then passes into the condenser.
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Temperature Reading: The temperature is recorded when it stabilizes, indicating that the
vapor is condensing at a constant temperature. This stable temperature is the boiling point of
the liquid at the recorded atmospheric pressure.[4]

Reduced Pressure Distillation: For the determination of the boiling point at reduced pressure
(e.g., 15 Torr), the distillation apparatus is connected to a vacuum pump, and the pressure is
monitored with a manometer. The procedure is otherwise the same.

Melting Point Determination

The melting point is the temperature at which a solid transitions to a liquid. Given

tetrapropylstannane's very low melting point, this determination requires a cryostat or a

specialized low-temperature apparatus.

Methodology: Capillary Method with Low-Temperature Apparatus

Sample Preparation: A small amount of solidified tetrapropylstannane is introduced into a
capillary tube, which is then sealed.

Apparatus: A cryostat equipped with a viewing port and a calibrated low-temperature
thermometer or thermocouple is used.

Cooling and Heating: The capillary tube is placed in the cryostat, which is cooled to a
temperature below the expected melting point. The temperature is then slowly raised at a
controlled rate (e.g., 1-2 °C per minute) in the vicinity of the melting point.

Observation: The temperatures at which the first drop of liquid appears and at which the last
crystal melts are recorded. This range represents the melting point.[1][5] For a pure
substance, this range is typically narrow.

Synthesis of Tetrapropylstannane: A Workflow

The most common method for the synthesis of tetrapropylstannane is the reaction of tin

tetrachloride with a Grignard reagent, propylmagnesium bromide. The following diagram

illustrates the key steps in this process.
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Step 1: Grignard Reagent Formation l
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Caption: Synthesis of Tetrapropylstannane via Grignard Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129664+#boiling-and-melting-point-of-
tetrapropylstannane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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